Cas no 742698-89-1 (1H-Indole-5-carboxylic acid, 1-pentyl-)
742698-89-1 structure
Product Name:1H-Indole-5-carboxylic acid, 1-pentyl-
CAS No:742698-89-1
MF:C14H17NO2
MW:231.290283918381
CID:1767421
Update Time:2024-11-27
1H-Indole-5-carboxylic acid, 1-pentyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-5-carboxylic acid, 1-pentyl-
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- Inchi: 1S/C14H17NO2/c1-2-3-4-8-15-9-7-11-10-12(14(16)17)5-6-13(11)15/h5-7,9-10H,2-4,8H2,1H3,(H,16,17)
- InChI Key: NZHMMQLYQBMWOT-UHFFFAOYSA-N
- SMILES: N1(CCCCC)C2=C(C=C(C(O)=O)C=C2)C=C1
Experimental Properties
- Density: 1.12±0.1 g/cm3(Predicted)
- Boiling Point: 418.3±18.0 °C(Predicted)
- pka: 4.44±0.30(Predicted)
1H-Indole-5-carboxylic acid, 1-pentyl- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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